Cas no 1805263-64-2 (2-Chloro-6-(difluoromethyl)-3-hydroxypyridine-4-acetic acid)

• Product Name: 2-Chloro-6-(difluoromethyl)-3-hydroxypyridine-4-acetic acid
• CAS No: 1805263-64-2
• MF: C₈H₆ClF₂NO₃
• MW: 237.587948322296
• CID: 4808796
• Update Time: 2025-06-13

2-Chloro-6-(difluoromethyl)-3-hydroxypyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-(difluoromethyl)-3-hydroxypyridine-4-acetic acid

• Inchi： 1S/C8H6ClF2NO3/c9-7-6(15)3(2-5(13)14)1-4(12-7)8(10)11/h1,8,15H,2H2,(H,13,14)
• InChI Key： ZJIVWYOPBABZJW-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=CC(C(F)F)=N1)CC(=O)O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• XLogP3: 1.6
• Topological Polar Surface Area: 70.4

Additional information on 2-Chloro-6-(difluoromethyl)-3-hydroxypyridine-4-acetic acid

Research Brief on 2-Chloro-6-(difluoromethyl)-3-hydroxypyridine-4-acetic acid (CAS: 1805263-64-2)

2-Chloro-6-(difluoromethyl)-3-hydroxypyridine-4-acetic acid (CAS: 1805263-64-2) is a chemically synthesized compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique pyridine backbone and functional groups, has been explored for its potential applications in drug development, particularly as an intermediate or active pharmaceutical ingredient (API). Recent studies have focused on its synthesis, physicochemical properties, and biological activities, making it a compound of interest for researchers in medicinal chemistry and related disciplines.

The synthesis of 2-Chloro-6-(difluoromethyl)-3-hydroxypyridine-4-acetic acid involves multi-step chemical reactions, often starting from commercially available pyridine derivatives. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, enabling more efficient production for research and potential industrial applications. Key synthetic routes include halogenation, difluoromethylation, and carboxylation steps, which have been optimized to reduce by-products and enhance scalability.

In terms of biological activity, preliminary studies suggest that 2-Chloro-6-(difluoromethyl)-3-hydroxypyridine-4-acetic acid exhibits promising properties as a modulator of certain enzymatic pathways. Its structural features, including the difluoromethyl group, contribute to its potential as a bioisostere for other pharmacophores, enhancing its binding affinity and metabolic stability. Research has also explored its role as a precursor for the synthesis of more complex molecules with therapeutic potential, such as kinase inhibitors or anti-inflammatory agents.

Recent publications have highlighted the compound's utility in the development of novel agrochemicals, where its derivatives demonstrate herbicidal and fungicidal activities. The difluoromethyl group, in particular, is known to improve the bioavailability and environmental stability of such compounds, making them attractive candidates for crop protection. These findings underscore the versatility of 2-Chloro-6-(difluoromethyl)-3-hydroxypyridine-4-acetic acid across multiple industries.

Despite its potential, challenges remain in the large-scale production and application of this compound. Issues such as regioselectivity during synthesis and the need for greener synthetic methods are areas of active research. Additionally, further studies are required to fully elucidate its mechanism of action and optimize its pharmacological profile. Collaborative efforts between academia and industry are expected to drive innovation in this space, paving the way for new discoveries and applications.

In conclusion, 2-Chloro-6-(difluoromethyl)-3-hydroxypyridine-4-acetic acid represents a valuable building block in chemical biology and pharmaceutical research. Its unique structural features and diverse applications make it a compound of significant interest. Ongoing research aims to address current limitations and unlock its full potential, contributing to advancements in drug discovery and agrochemical development. This brief provides a snapshot of the latest findings and sets the stage for future investigations into this promising molecule.